Cas no 2172144-19-1 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid)
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid
- EN300-1521191
- 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid
- 2172144-19-1
-
- Inchi: 1S/C28H36N2O5/c1-5-18(14-25(31)30-24(15-26(32)33)28(2,3)4)16-29-27(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,5,14-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: CTUYMWLKBBAIMT-UHFFFAOYSA-N
- SMILES: O(C(NCC(CC)CC(NC(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 711
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1521191-0.05g |
3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid |
2172144-19-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1521191-0.1g |
3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid |
2172144-19-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1521191-0.25g |
3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid |
2172144-19-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1521191-0.5g |
3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid |
2172144-19-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1521191-1.0g |
3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid |
2172144-19-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1521191-2.5g |
3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid |
2172144-19-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1521191-5.0g |
3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid |
2172144-19-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1521191-10.0g |
3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid |
2172144-19-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1521191-50mg |
3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid |
2172144-19-1 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1521191-100mg |
3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4-dimethylpentanoic acid |
2172144-19-1 | 100mg |
$2963.0 | 2023-09-26 |
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid
Introduction to 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid (CAS No. 2172144-19-1)
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid (CAS No. 2172144-19-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a dicarboxylic acid moiety. The combination of these functional groups endows the molecule with unique properties that make it a valuable tool in various biochemical and pharmaceutical applications.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid, the Fmoc group plays a crucial role in facilitating the synthesis and purification of the compound. This protecting group can be selectively removed using mild base treatment, such as piperidine in dimethylformamide (DMF), allowing for the subsequent coupling of additional amino acids or functional groups.
The amino acid derivative portion of the molecule, specifically the methylpentanamido and dimethylpentanoic acid moieties, contributes to the compound's solubility and reactivity. These functional groups are often found in natural products and synthetic analogs that exhibit biological activity. For instance, recent studies have shown that compounds with similar structures have demonstrated promising results in modulating protein-protein interactions and enzyme activities, which are critical for various physiological processes.
In terms of its applications, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid has been explored in several areas of research. One notable application is in the development of prodrugs for targeted drug delivery. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The presence of the Fmoc group and the amino acid derivatives in this compound makes it an attractive candidate for prodrug design, as these functional groups can be tailored to enhance solubility, stability, and targeting specificity.
Another area where this compound has shown potential is in the field of protein engineering. The ability to selectively modify proteins with specific functional groups is crucial for understanding protein function and developing new therapeutic agents. Recent advancements in click chemistry and bioorthogonal reactions have enabled researchers to conjugate this compound to proteins with high efficiency and selectivity. This has opened up new avenues for studying protein-protein interactions and developing protein-based therapeutics.
In addition to its use in prodrug design and protein engineering, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid has also been investigated for its potential as a scaffold for small molecule drug discovery. The scaffold's flexibility and modularity allow for the systematic modification of various functional groups to optimize pharmacological properties such as potency, selectivity, and pharmacokinetics. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression and inflammatory diseases.
The synthesis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include solid-phase peptide synthesis (SPPS) and solution-phase synthesis using coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC). These methods allow for the stepwise construction of the desired molecule while maintaining control over stereochemistry and regioselectivity.
To further enhance its utility, researchers have also explored various modifications to improve the compound's properties. For instance, introducing fluorine atoms or other electron-withdrawing groups can increase metabolic stability and reduce off-target effects. Additionally, appending hydrophilic moieties such as polyethylene glycol (PEG) can improve solubility and prolong circulation time in vivo. These modifications have been shown to significantly enhance the therapeutic potential of the compound.
In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid (CAS No. 2172144-19-1) is a versatile organic compound with a wide range of applications in medicinal chemistry and biochemistry. Its unique structural features make it an attractive candidate for prodrug design, protein engineering, and small molecule drug discovery. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of biological processes and developing novel therapeutic strategies.
2172144-19-1 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4-dimethylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)